Cas no 62950-83-8 (1-Propanol, 3,3'-[[4-(phenylamino)phenyl]imino]bis-)

1-Propanol, 3,3'-[[4-(phenylamino)phenyl]imino]bis- structure
62950-83-8 structure
Product Name:1-Propanol, 3,3'-[[4-(phenylamino)phenyl]imino]bis-
CAS No:62950-83-8
MF:C18H24N2O2
MW:300.395364761353
CID:428367
PubChem ID:70633726
Update Time:2025-04-19

1-Propanol, 3,3'-[[4-(phenylamino)phenyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3,3'-[[4-(phenylamino)phenyl]imino]bis-
    • 3-[4-anilino-N-(3-hydroxypropyl)anilino]propan-1-ol
    • DTXSID70742566
    • 62950-83-8
    • 3,3'-[(4-Anilinophenyl)azanediyl]di(propan-1-ol)
    • SCHEMBL11681980
    • Inchi: 1S/C18H24N2O2/c21-14-4-12-20(13-5-15-22)18-10-8-17(9-11-18)19-16-6-2-1-3-7-16/h1-3,6-11,19,21-22H,4-5,12-15H2
    • InChI Key: NHYXUCHSOVSDLJ-UHFFFAOYSA-N
    • SMILES: OCCCN(C1C=CC(=CC=1)NC1C=CC=CC=1)CCCO

Computed Properties

  • Exact Mass: 300.18392
  • Monoisotopic Mass: 300.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 55.73
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